Cas no 1210707-06-4 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-2-4-(propan-2-ylsulfanyl)phenylacetamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-2-4-(propan-2-ylsulfanyl)phenylacetamide
• CAS No: 1210707-06-4
• MF: C₂₀H₂₉NO₃S
• MW: 363.514164686203
• CID: 5799376
• PubChem ID: 45556615
• Update Time: 2025-06-03

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-2-4-(propan-2-ylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-2-4-(propan-2-ylsulfanyl)phenylacetamide
• VU0522105-1
• F5831-4268
• N-((1,4-dioxaspiro[4.5]decan-2-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide
• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2-(4-propan-2-ylsulfanylphenyl)acetamide
• AKOS024520372
• N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(4-(isopropylthio)phenyl)acetamide
• SR-01000925181-1
• SR-01000925181
• 1210707-06-4
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-[4-(propan-2-ylsulfanyl)phenyl]acetamide

• Inchi： 1S/C20H29NO3S/c1-15(2)25-18-8-6-16(7-9-18)12-19(22)21-13-17-14-23-20(24-17)10-4-3-5-11-20/h6-9,15,17H,3-5,10-14H2,1-2H3,(H,21,22)
• InChI Key： XYQYLFGEFXWBNM-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=CC(=CC=1)CC(NCC1COC2(CCCCC2)O1)=O

Computed Properties

• Exact Mass: 363.187
• Monoisotopic Mass: 363.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-2-4-(propan-2-ylsulfanyl)phenylacetamide

Research Briefing on N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(4-(propan-2-ylsulfanyl)phenyl)acetamide (CAS: 1210707-06-4)

Recent studies on N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(4-(propan-2-ylsulfanyl)phenyl)acetamide (CAS: 1210707-06-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spirocyclic and sulfanyl functional groups, has garnered attention for its promising pharmacological properties. The following briefing synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(4-(propan-2-ylsulfanyl)phenyl)acetamide involves a multi-step process, starting with the preparation of the spirocyclic core followed by the introduction of the sulfanylphenylacetamide moiety. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in drug development.

Mechanistic studies have revealed that this compound exhibits significant activity as a modulator of specific biological pathways, particularly those involving inflammation and oxidative stress. In vitro assays demonstrate its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. Additionally, its unique chemical structure allows for selective interaction with cellular targets, minimizing off-target effects.

Preclinical evaluations in animal models have shown promising results, particularly in the context of chronic inflammatory diseases and neurodegenerative disorders. For instance, in a recent study, the compound demonstrated neuroprotective effects in a mouse model of Parkinson's disease, reducing neuronal damage and improving motor function. These findings underscore its potential as a candidate for further development in treating complex diseases with limited therapeutic options.

Despite these encouraging results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(4-(propan-2-ylsulfanyl)phenyl)acetamide. Researchers are currently investigating structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(4-(propan-2-ylsulfanyl)phenyl)acetamide represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted biological activity. Continued research and development are essential to fully realize its therapeutic potential and address the remaining challenges in its clinical application.